Cas no 885273-16-5 (1H-Indole,5-(2-benzofuranyl)-)

• Product Name: 1H-Indole,5-(2-benzofuranyl)-
• CAS No: 885273-16-5
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• CID: 710981
• Update Time: 2024-01-31

1H-Indole,5-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-(2-benzofuranyl)-
• 5-BENZOFURAN-2-YL-1H-INDOLE,
• 5-BENZOFURAN-2-YL-1H-INDOLE
• 1H-Indole, 5-(2-benzofuranyl)-

• Inchi： 1S/C16H11NO/c1-2-4-15-12(3-1)10-16(18-15)13-5-6-14-11(9-13)7-8-17-14/h1-10,17H
• InChI Key： XKDWDKHVNXSHQT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3=CC4=CC=CC=C4O3)C=C2)C=C1

Computed Properties

• Exact Mass: 233.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• PSA: 28.93000
• LogP: 4.58110